Cas no 111423-27-9 (2-Decanol,1,1,1-trifluoro-, (2S)-)

• Product Name: 2-Decanol,1,1,1-trifluoro-, (2S)-
• CAS No: 111423-27-9
• MF: C₁₀H₁₉F₃O
• MW: 212.252474069595
• CID: 129259
• PubChem ID: 10878470
• Update Time: 2025-04-18

2-Decanol,1,1,1-trifluoro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Decanol,1,1,1-trifluoro-, (2S)-
• (S)-(-)-1,1,1-Trifluorodecan-2-ol
• 1,1,1-trifluorodecan-2-ol
• SCHEMBL8973192
• FZHCYMPYGWJDQU-VIFPVBQESA-N
• (R,S)-1,1,1-Trifluoro-decan-2-ol
• 111423-27-9
• (2S)-1,1,1-TRIFLUORODECAN-2-OL
• (S)-1,1,1-Trifluorodecan-2-ol
• (S)-(-)-1,1,1-Trifluorodecan-2-ol(>98%ee)

• Inchi： 1S/C10H19F3O/c1-2-3-4-5-6-7-8-9(14)10(11,12)13/h9,14H,2-8H2,1H3/t9-/m0/s1
• InChI Key： FZHCYMPYGWJDQU-VIFPVBQESA-N
• SMILES： FC([C@H](CCCCCCCC)O)(F)F

Computed Properties

• Exact Mass: 212.13900
• Monoisotopic Mass: 212.13879971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 66-67/4mm
• Flash Point: 103.5°C
• Refractive Index: 1.399
• PSA: 20.23000
• LogP: 3.66020

2-Decanol,1,1,1-trifluoro-, (2S)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiHazard Note Irritant